Cas no 110-98-5 (Dipropylene glycol)

• Product Name: Dipropylene glycol
• CAS No: 110-98-5
• MF: C₆H₁₄O₃
• MW: 134.17
• CID: 35657
• Update Time: 2025-10-30

Dipropylene glycol Chemical and Physical Properties

Names and Identifiers

• Dipropylene glycol
• Dipropylene glycol, mixture of isomeric propylene glycol ethers
• 1,1'-oxydipropan-1-ol
• (2R,2'S)-1,1'-oxydipropan-2-ol
• (2R,2'R)-1,1'-oxydipropan-2-ol
• 1,1'-Oxydi-2-propanol
• Diisopropylene glycol
• 1,1'-oxydipropan-2-ol
• 2,2'-oxydipropane-1,3-diol
• 1,1'-OXY-2-PROPANOL
• 1,1-Oxydi-2-Propanol
• Dipropylene Glycol (Mixture of Isomers)
• Bis(2-hydroxypropyl) ether
• DPG
• DPGF
• dipropylglycol
• Dipropylenglykol
• niaxcatalystd-19
• Oxydipropanol,DPG
• 1,1’-oxydi-2-propano
• 1,1’-oxybis-2-propano
• 4-Oxaheptane-2,6-diol
• 2-HYDROXYPROPYL ETHER
• 1,2-Propanediol
• 1,1'-Oxydi-2-propano

• MDL： MFCD00051023
• Inchi： 1S/C6H14O3/c1-5(7)3-9-4-6(2)8/h5-8H,3-4H2,1-2H3
• InChI Key： AZUXKVXMJOIAOF-UHFFFAOYSA-N
• SMILES： CC(COCC(C)O)O

Computed Properties

• Exact Mass: 134.09400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 57.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4

Experimental Properties

• Color/Form: Colorless, odorless, slightly viscous liquid with hygroscopicity.
• Density: 1.02
• Boiling Point: 232 ºC
• Flash Point: 121 ºC
• Refractive Index: 1.44-1.442
• PSA: 49.69000
• LogP: -0.23540
• Solubility: It is miscible with water. It can also be miscible with oils, natural resins, nitrocellulose, aromatic hydrocarbons, etc., but not with aliphatic hydrocarbons.

Dipropylene glycol Security Information

• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• RTECS：UB8785000
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Solvents

Additional information on Dipropylene glycol

Dipropylene Glycol: A Comprehensive Overview

Dipropylene glycol, also known as dipropylene glycol and identified by its CAS No. 110-98-5, is a versatile chemical compound with a wide range of applications across various industries. This compound, chemically represented as HOCH₂CH₂CH₂OCH₂CH₂CH₂OH, is a diol derived from propylene oxide and is widely recognized for its unique properties and functionalities.

The physical properties of dipropylene glycol make it an ideal choice for numerous industrial applications. It is a colorless, odorless liquid with a high boiling point and excellent solvating power. These characteristics enable it to serve as a solvent in various formulations, including pharmaceuticals, cosmetics, and industrial cleaning agents. Recent studies have highlighted its effectiveness in enhancing the stability and bioavailability of active ingredients in pharmaceutical formulations.

From a chemical perspective, dipropylene glycol exhibits good compatibility with both polar and non-polar substances, making it a valuable additive in the formulation of paints, coatings, and adhesives. Its ability to act as a humectant further enhances its utility in personal care products, where it helps retain moisture and improve product consistency.

One of the most significant advancements in the use of dipropylene glycol has been its integration into environmentally friendly products. Researchers have explored its potential as a biodegradable alternative to traditional solvents, particularly in water-based systems. This shift aligns with the growing global emphasis on sustainable chemistry and green manufacturing practices.

In the realm of biotechnology, dipropylene glycol has shown promise as a component in cell culture media and biopreservation solutions. Its ability to stabilize cellular structures under varying conditions has made it an essential ingredient in modern biotechnological processes.

Recent studies have also focused on the toxicological profile of dipropylene glycol, with findings indicating that it is generally considered safe for use in consumer products when applied within recommended limits. Regulatory bodies have recognized its safety profile, which has further solidified its position in the market.

The demand for dipropylene glycol continues to grow due to its adaptability across diverse industries. Its role as a solvent, humectant, and stabilizer makes it an indispensable component in the formulation of everything from everyday household products to advanced industrial solutions.

In conclusion, dipropylene glycol stands out as a multifaceted compound with immense potential across various sectors. As research continues to uncover new applications and improvements in its production processes, this compound is poised to play an even more significant role in shaping the future of chemistry and material science.